Felodipine-d5
Felodipine-d5
(±)-Felodipine-d5 is intended for use as an internal standard for the quantification of (±)-felodipine by GC- or LC-MS. (±)-Felodipine is an inhibitor of L-type calcium channels. It induces relaxation of precontracted isolated porcine coronary artery segments (EC50 = 0.15 nM), which highly express L-type calcium channels. (±)-Felodipine is selective for L-type calcium channels over N-, R-, and P/Q-type channels at 10 µM, as well as the T-type Cav3.2 channel (IC50 = 6.8 µM). (±)-Felodipine preferentially inhibits L-type calcium channels in isolated rat portal vein over rat left ventricle (IC50s = 33.9 and 3,981 nM, respectively). It decreases mean arterial blood pressure and total peripheral resistance in a rabbit model of hypertension induced by renal artery ligation when administered intravenously at doses of 30 and 100 nmol/kg.
Isotope labelled Felodipine. Felodipine is a calcium channel blocker.
Isotope labelled Felodipine. Felodipine is a calcium channel blocker.
Brand Name:
Vulcanchem
CAS No.:
1242281-38-4
VCID:
VC0196418
InChI:
SMILES:
Molecular Formula:
C18H14Cl2NO4D5
Molecular Weight:
389.29
Felodipine-d5
CAS No.: 1242281-38-4
VCID: VC0196418
Molecular Formula: C18H14Cl2NO4D5
Molecular Weight: 389.29
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | (±)-Felodipine-d5 is intended for use as an internal standard for the quantification of (±)-felodipine by GC- or LC-MS. (±)-Felodipine is an inhibitor of L-type calcium channels. It induces relaxation of precontracted isolated porcine coronary artery segments (EC50 = 0.15 nM), which highly express L-type calcium channels. (±)-Felodipine is selective for L-type calcium channels over N-, R-, and P/Q-type channels at 10 µM, as well as the T-type Cav3.2 channel (IC50 = 6.8 µM). (±)-Felodipine preferentially inhibits L-type calcium channels in isolated rat portal vein over rat left ventricle (IC50s = 33.9 and 3,981 nM, respectively). It decreases mean arterial blood pressure and total peripheral resistance in a rabbit model of hypertension induced by renal artery ligation when administered intravenously at doses of 30 and 100 nmol/kg. Isotope labelled Felodipine. Felodipine is a calcium channel blocker. |
|---|---|
| CAS No. | 1242281-38-4 |
| Product Name | Felodipine-d5 |
| Molecular Formula | C18H14Cl2NO4D5 |
| Molecular Weight | 389.29 |
| Appearance | White to Pale Yellow Solid |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 72509-76-3 (unlabelled) |
| Synonyms | 4-(2,3-Dichlorophenyl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic acid ethyl methyl ester-d5 |
| Tag | Felodipine |
| Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume